molecular formula C10H12Br2N2O B8584004 5-(3,4-Dibromobutyl)pyridine-2-carboxamide CAS No. 58247-65-7

5-(3,4-Dibromobutyl)pyridine-2-carboxamide

Cat. No.: B8584004
CAS No.: 58247-65-7
M. Wt: 336.02 g/mol
InChI Key: OPUOMNLIYCIBOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3,4-Dibromobutyl)pyridine-2-carboxamide is a useful research compound. Its molecular formula is C10H12Br2N2O and its molecular weight is 336.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

58247-65-7

Molecular Formula

C10H12Br2N2O

Molecular Weight

336.02 g/mol

IUPAC Name

5-(3,4-dibromobutyl)pyridine-2-carboxamide

InChI

InChI=1S/C10H12Br2N2O/c11-5-8(12)3-1-7-2-4-9(10(13)15)14-6-7/h2,4,6,8H,1,3,5H2,(H2,13,15)

InChI Key

OPUOMNLIYCIBOJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1CCC(CBr)Br)C(=O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

20 g of 5-(3,4-dibromobutyl)picolinic acid was added to 15 ml of thionyl chloride and resulting solution was kept to warm at 50°C for one-half hour. Reaction mixture was evaporated in reduced pressure and resulting oily residue was dissolved in chloroform 100 ml. Through the solution dry ammonia gas was passed for five minutes with cooling. White precipitate was removed by filtration and washed with chloroform. Filtrate and washings are combined and evaporated in reduced pressure. Resulting solid was crystallized from benzene to give 10.2 g of the pure product as platelets.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods III

Procedure details

10 g of 5-(3,4-dibromobutyl)picolinic acid was dissolved in 200 ml of ethanol saturated with dry hydrochloride gas and resulting solution was refluxed for six hours. Reaction mixture was evaporated in reduced pressure and resulting pale yellow oil was dissolved in 300 ml of ethanol saturated with dry ammonia gas. The solution was kept to stand at room temperature for three days, and then evaporated in reduced pressure. Resulting solid was crystallized from benzene to give 6.5 g of the pure product as platelets.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.